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Abstract
Cinnamyl butyrate is a fragrance and flavoring agent prized for its sweet, fruity, and balsamic

aroma. This technical guide provides an in-depth review of its chemical and physical properties,

historical context, synthesis methodologies, and applications. Detailed spectral data are

presented for analytical characterization, and experimental protocols for its synthesis are

outlined. Furthermore, this document explores the biological activities of its constituent

moieties, cinnamyl alcohol and butyrate, offering insights into their potential relevance in drug

development.

Introduction
Cinnamyl butyrate, with the IUPAC name [(E)-3-phenylprop-2-enyl] butanoate, is an organic

ester formed from cinnamyl alcohol and butyric acid. It is a colorless to pale yellow liquid valued

for its complex aromatic profile, which is often described as fruity, slightly floral, and balsamic.

[1] Its primary applications are in the fragrance, cosmetic, and food and beverage industries,

where it imparts a warm, sweet, and fruity character to a wide range of products.[2][3] While not
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a therapeutic agent itself, the biological activities of its constituent components, cinnamyl

alcohol and butyrate, are of interest to the drug development community.

Historical Context
The precise date of the first synthesis of cinnamyl butyrate is not well-documented in the

available literature. However, the development of esterification methods dates back to the 19th

century. The term "ester" was first introduced by the German chemist Leopold Gmelin in the

first half of the 19th century.[2] The now-classic Fischer-Speier esterification method, which

involves the acid-catalyzed reaction of a carboxylic acid and an alcohol, was first described by

Emil Fischer and Arthur Speier in 1895.[4] It is highly probable that cinnamyl butyrate was first

synthesized during this era of exploration into ester chemistry, given the availability of its

precursors, cinnamyl alcohol (derived from cinnamon) and butyric acid. The continuous

process for manufacturing esters was patented in 1921, paving the way for large-scale

industrial production of compounds like cinnamyl butyrate.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of cinnamyl butyrate is provided in the

table below.
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Property Value Reference(s)

Molecular Formula C₁₃H₁₆O₂ [5]

Molecular Weight 204.26 g/mol [5]

CAS Number 103-61-7 [5]

Appearance Colorless to pale yellow liquid [3]

Odor Fruity, slightly floral, balsamic [1]

Density 1.013 g/mL at 25 °C

Boiling Point 300 °C

Flash Point 113 °C (closed cup)

Refractive Index 1.526 (n20/D)

Solubility
Insoluble in water; soluble in

ethanol and oils.
[6]

Spectral Data for Analysis
¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
The following tables summarize the expected chemical shifts for the protons and carbons in

cinnamyl butyrate.

¹H NMR Spectral Data
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Chemical Shift (ppm) Multiplicity Assignment

~7.20-7.40 Multiplet Aromatic protons

~6.65 Doublet of triplets Vinylic proton (=CH-Ph)

~6.25 Doublet of triplets Vinylic proton (-O-CH₂-CH=)

~4.70 Doublet Methylene protons (-O-CH₂-)

~2.30 Triplet Methylene protons (-CO-CH₂-)

~1.65 Sextet Methylene protons (-CH₂-CH₃)

~0.95 Triplet Methyl protons (-CH₃)

¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

~173 Carbonyl carbon (C=O)

~136 Aromatic carbon (C-Ph)

~134 Vinylic carbon (=CH-Ph)

~128.6 Aromatic carbons (CH-Ph)

~128.0 Aromatic carbons (CH-Ph)

~126.6 Aromatic carbons (CH-Ph)

~123.5 Vinylic carbon (-O-CH₂-CH=)

~65 Methylene carbon (-O-CH₂)

~36 Methylene carbon (-CO-CH₂)

~18.5 Methylene carbon (-CH₂-CH₃)

~13.7 Methyl carbon (-CH₃)

Mass Spectrometry (MS)
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The electron ionization mass spectrum of cinnamyl butyrate is characterized by a molecular

ion peak (M⁺) at m/z 204. Key fragmentation patterns include the loss of the butoxycarbonyl

group and rearrangements.

Key Mass Spectrometry Fragments

m/z Interpretation

204 Molecular ion [M]⁺

117 [C₉H₉]⁺ (cinnamyl cation)

115 [C₉H₇]⁺

91 [C₇H₇]⁺ (tropylium ion)

71 [C₄H₇O]⁺ (butyryl cation)

43 [C₃H₇]⁺ (propyl cation)

Infrared (IR) Spectroscopy
The IR spectrum of cinnamyl butyrate displays characteristic absorption bands for the ester

functional group and the aromatic ring.

Key Infrared Absorption Bands

Wavenumber (cm⁻¹) Interpretation

~3030 Aromatic C-H stretch

~2960, 2870 Aliphatic C-H stretch

~1735 C=O ester stretch

~1650 C=C alkene stretch

~1240, 1170 C-O ester stretch

~740, 690
C-H out-of-plane bend (monosubstituted

benzene)
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Experimental Protocols
Chemical Synthesis: Fischer-Speier Esterification
This protocol describes a general method for the synthesis of cinnamyl butyrate via Fischer-

Speier esterification.

Materials:

Cinnamyl alcohol

Butyric acid

Concentrated sulfuric acid (catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus or soxhlet extractor with drying agent

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask, add cinnamyl alcohol (1 equivalent), butyric acid (1.2 equivalents),

and toluene.
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Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the mass of the

carboxylic acid).

Assemble the Dean-Stark apparatus and reflux condenser.

Heat the mixture to reflux. Water will be collected in the side arm of the Dean-Stark trap as

an azeotrope with toluene.

Continue the reaction until no more water is collected (typically 2-4 hours).

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield crude

cinnamyl butyrate.

The product can be further purified by vacuum distillation.

Reactants

Process Products

Cinnamyl Alcohol

MixingButyric Acid

H2SO4 (catalyst)

Reflux & Azeotropic Distillation
Heat

Workup (Washing & Drying)

Water (removed)

Purification (Vacuum Distillation) Cinnamyl Butyrate

Click to download full resolution via product page
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Caption: Fischer-Speier Esterification Workflow for Cinnamyl Butyrate Synthesis.

Enzymatic Synthesis
This protocol outlines the enzymatic synthesis of cinnamyl butyrate, which offers a greener

alternative to chemical synthesis.

Materials:

Cinnamyl alcohol

Butyric acid

Immobilized lipase (e.g., from Candida antarctica)

An organic solvent (e.g., hexane)

Shaker incubator

Gas chromatograph (for monitoring reaction progress)

Procedure:

In a sealed vessel, dissolve cinnamyl alcohol and butyric acid in hexane. A molar ratio of

alcohol to acid of 2:1 has been shown to be effective.

Add the immobilized lipase (e.g., 2% by weight of the substrates).

Incubate the mixture in a shaker incubator at a controlled temperature (e.g., 50 °C) and

agitation speed (e.g., 250 rpm).

Monitor the progress of the esterification by taking aliquots at regular intervals and analyzing

them by gas chromatography.

Once the reaction has reached the desired conversion (e.g., >90% after 12 hours), the

immobilized enzyme can be filtered off for reuse.

The solvent can be removed under reduced pressure to yield cinnamyl butyrate.
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Reactants & Biocatalyst
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Caption: Workflow for the Enzymatic Synthesis of Cinnamyl Butyrate.

Biological Context for Drug Development
While cinnamyl butyrate itself is not a primary focus of drug development, its constituent

molecules, cinnamyl alcohol and butyrate, have demonstrated biological activities that are of

interest to researchers.

Cinnamyl Alcohol
Cinnamyl alcohol has been shown to possess anti-inflammatory and anti-adipogenic

properties. It can influence key signaling pathways involved in cellular metabolism and

proliferation.
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Caption: Simplified Signaling Pathways Influenced by Cinnamyl Alcohol.

Butyrate
Butyrate, a short-chain fatty acid, is a well-studied molecule with significant biological effects,

primarily as a histone deacetylase (HDAC) inhibitor. Its influence on gene expression has

implications for cancer, inflammation, and metabolic diseases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b3429930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Targets & Pathways
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Caption: Key Molecular Targets and Cellular Effects of Butyrate.

Applications
The primary use of cinnamyl butyrate is as a fragrance and flavoring ingredient.

Applications of Cinnamyl Butyrate

Industry Application

Fragrance
Perfumes, colognes, personal care products,

candles, and air fresheners.[2]

Cosmetics Scented lotions and creams.[2]

Food & Beverage
Flavoring agent in confectionery, baked goods,

and beverages.[2][3]

Safety and Regulation
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Cinnamyl butyrate is generally recognized as safe (GRAS) for its intended use as a flavoring

agent by the Flavor and Extract Manufacturers Association (FEMA) and the Joint FAO/WHO

Expert Committee on Food Additives (JECFA).[5] It is important to handle with appropriate

personal protective equipment in a laboratory or industrial setting to avoid skin and eye

irritation.

Conclusion
Cinnamyl butyrate is a well-established and widely used aromatic ester with a rich history

intertwined with the development of organic chemistry. Its synthesis is straightforward, with

both traditional chemical and modern enzymatic methods available. While its primary

applications are in the flavor and fragrance industries, the biological activities of its constituent

parts, cinnamyl alcohol and butyrate, present intriguing avenues for further research in the

context of drug development and cellular biology. This guide provides a comprehensive

overview of the current knowledge on cinnamyl butyrate, serving as a valuable resource for

professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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